Cas no 2138253-61-7 ((3-Fluoro-2-propylphenyl)methanesulfonyl chloride)

• Product Name: (3-Fluoro-2-propylphenyl)methanesulfonyl chloride
• CAS No: 2138253-61-7
• MF: C₁₀H₁₂ClFO₂S
• MW: 250.717484474182
• MDL: MFCD31594489
• CID: 5603936
• PubChem ID: 165868631
• Update Time: 2025-10-25

(3-Fluoro-2-propylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1117629
• 2138253-61-7
• (3-fluoro-2-propylphenyl)methanesulfonyl chloride
• (3-Fluoro-2-propylphenyl)methanesulfonyl chloride

• MDL： MFCD31594489
• Inchi： 1S/C10H12ClFO2S/c1-2-4-9-8(7-15(11,13)14)5-3-6-10(9)12/h3,5-6H,2,4,7H2,1H3
• InChI Key： FJROEBNDUDGZKC-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(C=1CCC)F)(=O)=O

Computed Properties

• Exact Mass: 250.0230567g/mol
• Monoisotopic Mass: 250.0230567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on (3-Fluoro-2-propylphenyl)methanesulfonyl chloride

Introduction to (3-Fluoro-2-propylphenyl)methanesulfonyl chloride (CAS No. 2138253-61-7)

(3-Fluoro-2-propylphenyl)methanesulfonyl chloride, with the CAS number 2138253-61-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique molecular structure, which includes a fluorinated aromatic ring and a sulfonyl chloride functional group. These features make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of (3-Fluoro-2-propylphenyl)methanesulfonyl chloride is C₁₀H₁₀ClFOS, and its molecular weight is approximately 244.7 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity makes it a valuable reagent in various chemical reactions, particularly in the formation of sulfonamides and sulfonate esters.

In recent years, significant research has been conducted on the applications of (3-Fluoro-2-propylphenyl)methanesulfonyl chloride in medicinal chemistry. One notable area of interest is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain, thereby alleviating symptoms of depression and anxiety. The unique fluorine substituent in (3-Fluoro-2-propylphenyl)methanesulfonyl chloride can enhance the pharmacological properties of these compounds, such as their selectivity and bioavailability.

Beyond its applications in pharmaceuticals, (3-Fluoro-2-propylphenyl)methanesulfonyl chloride has also found use in the development of agrochemicals. For instance, it can be used as an intermediate in the synthesis of herbicides and fungicides. The fluorine atom can improve the stability and efficacy of these compounds, making them more effective in controlling pests and diseases in crops.

The synthesis of (3-Fluoro-2-propylphenyl)methanesulfonyl chloride typically involves several steps. One common method involves the reaction of 3-fluoro-2-propylaniline with chlorosulfonic acid to form the corresponding sulfonamide, followed by treatment with thionyl chloride to convert it into the sulfonyl chloride. This process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety, handling (3-Fluoro-2-propylphenyl)methanesulfonyl chloride requires strict adherence to laboratory safety protocols due to its reactivity and potential for forming hazardous byproducts. It is important to use appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of (3-Fluoro-2-propylphenyl)methanesulfonyl chloride is another important consideration. Proper disposal methods should be followed to prevent contamination of water sources and soil. Many laboratories now employ green chemistry principles to minimize waste and reduce environmental impact during the synthesis and use of this compound.

In conclusion, (3-Fluoro-2-propylphenyl)methanesulfonyl chloride (CAS No. 2138253-61-7) is a valuable compound with a wide range of applications in medicinal chemistry, agrochemicals, and synthetic organic chemistry. Its unique molecular structure and reactivity make it an essential intermediate in the development of new pharmaceuticals and agrochemicals. Ongoing research continues to explore new applications and improvements in its synthesis, contributing to advancements in these fields.